Cas no 88404-41-5 (Quinazoline, 4,4'-thiobis-)

• Product name: Quinazoline, 4,4'-thiobis-
• CAS No: 88404-41-5
• MF: C₁₆H₁₀N₄S
• MW: 290.342401027679
• CID: 634054
• PubChem ID: 13132109

Quinazoline, 4,4'-thiobis- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 4,4'-thiobis-
• 4-quinazolin-4-ylsulfanylquinazoline
• 4,4'-Sulfanediyldiquinazoline
• 88404-41-5
• DTXSID50520869

• Inchi： InChI=1S/C16H10N4S/c1-3-7-13-11(5-1)15(19-9-17-13)21-16-12-6-2-4-8-14(12)18-10-20-16/h1-10H
• InChI Key： LHNRVOCHWFKBKR-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=NC=N2)SC3=NC=NC4=CC=CC=C43

Computed Properties

• Exact Mass: 290.06261751g/mol
• Monoisotopic Mass: 290.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.9Ų